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Compound of Interest

Compound Name: Aluminiumformiat

Cat. No.: B15289006

Die Abscheidung von Kohlendioxid (CO2) aus industriellen Abgasen und der Atmosphare ist
ein entscheidender Schritt zur EindAmmung des Klimawandels. In der Materialwissenschaft
stehen dabei porése Materialien wie Metall-organische Gerustverbindungen (MOFs) und
Zeolithe im Fokus der Forschung. Dieser Leitfaden bietet einen detaillierten Vergleich der
Leistungsfahigkeit von Aluminiumformiat (AI(HCOOQO)3), einem vielversprechenden MOF, und
traditionellen Zeolithen bei der CO2-Abtrennung. Die Analyse basiert auf quantitativen
experimentellen Daten, um Forschern, Wissenschaftlern und Fachleuten in der
Arzneimittelentwicklung eine fundierte Entscheidungsgrundlage zu bieten.

Zusammenfassung der Leistungsdaten

Die Fahigkeit eines Materials, CO2 effizient abzuscheiden, wird anhand mehrerer
Schlusselkennzahlen bewertet. Dazu gehdren die Adsorptionskapazitat, die Selektivitat far
CO2 gegeniber anderen Gasen wie Stickstoff (N2), die fur die Regeneration des Materials
erforderliche Energie und seine allgemeine Stabilitat. Die folgende Tabelle fasst die
Leistungsdaten von Aluminiumformiat und zwei géngigen Zeolith-Typen, 13X und 5A,

Zusammen.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15289006?utm_src=pdf-interest
https://www.benchchem.com/product/b15289006?utm_src=pdf-body
https://www.benchchem.com/product/b15289006?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Aluminiumformiat

Eigenschaft Zeolith 13X Zeolith 5A
(ALF)
) ~1,32 mmol/g (bei )
CO2- ~3,9 mmol/g (bei 298 ~3,38 mmol/g (bei 303
) ) 50% CO2-
Adsorptionskapazitat K, 1 bar)[1] ] K, 1 ban)[2][3]
Konzentration)
o 368 - 387 (IAST, 298
CO2/N2-Selektivitat Hoch Hoch[4]

K, 1 bar)[1]

Regenerationsbeding

ungen

Erwarmung auf 353 K
(80 °C)[5]

Erwarmung auf 350
°C oder

Mikrowellenbestrahlun
gl6]

Erwarmung auf ~400
K (127 °C)[7]

Mechanismus

GrolRenselektive
Trennung (kinetischer
Durchmesser)[5][8]

Physisorption
(elektrostatische

Wechselwirkungen)[8]

Physisorption und
Molekularsiebeffekt[8]

Stabilitat

Stabil gegeniiber SO2
und NO, empfindlich
gegeniber
Feuchtigkeit bei
héheren

Temperaturen[5][8]

Thermisch und

chemisch stabil[9]

Thermisch und

chemisch stabil

Experimentelle Protokolle

Die vorgestellten Leistungsdaten basieren auf etablierten experimentellen Methoden. Ein

zentrales Verfahren zur Charakterisierung der Adsorptionseigenschatften ist die dynamische

Saulendurchbruchsmessung (Dynamic Column Breakthrough, DCB).

Dynamische Saulendurchbruchsmessung (DCB):

Bei dieser Methode wird ein Gasgemisch mit einer definierten CO2-Konzentration (z. B. 15 %

CO2 in N2, um Rauchgas zu simulieren) durch eine mit dem Adsorbensmaterial gepackte

Saule geleitet.[5][8] Die Konzentrationen der Gase am Saulenausgang werden kontinuierlich

Uberwacht.[1] Zu Beginn adsorbiert das Material das CO2, sodass am Ausgang zunachst nur

das schwacher adsorbierbare Gas (N2) detektiert wird. Der Zeitpunkt, an dem CO2 am
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Ausgang erscheint, wird als Durchbruchszeit bezeichnet. Aus der Form der Durchbruchskurve
konnen die Adsorptionskapazitat und die Selektivitat des Materials berechnet werden.[1][10]
[11]

Synthese von Aluminiumformiat (ALF):

Aluminiumformiat kann kostengunstig aus den weit verbreiteten Ausgangsstoffen
Aluminiumhydroxid und Ameisensaure hergestellt werden.[5]

Charakterisierung von Zeolithen:

Zeolithe wie 13X und 5A sind kommerziell erhaltlich. Vor den Adsorptionsmessungen werden
die Zeolithe typischerweise bei erhbhten Temperaturen unter Vakuum aktiviert, um
eingeschlossenes Wasser und andere Verunreinigungen zu entfernen.

Visualisierung der Prozesse

Die folgenden Diagramme, erstellt in der DOT-Sprache von Graphviz, visualisieren den
experimentellen Arbeitsablauf und die zugrundeliegenden Trennmechanismen.

Gasvorbereitung Adsorptionssdule Analyse

Gasgemisch (CO2/N2) }—> Massenflussregler definierter Fluss Adsorbensbett (ALF oder Zeolith) }ﬂm> Gasanalysator (z.B. MS) }—>

Datenerfassung

Click to download full resolution via product page

Abbildung 1: Schematischer Aufbau einer dynamischen S&ulendurchbruchsanlage.
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Abbildung 2: Vergleich der CO2-Trennmechanismen von ALF und Zeolithen.

Detaillierte Leistungsanalyse

Aluminiumformiat (ALF):
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ALF, ein Metall-organisches Gertist, zeigt eine bemerkenswerte Leistung bei der CO2-
Abscheidung, die hauptsachlich auf einem gréf3en-selektiven Siebeffekt beruht.[5][8] Die
Poreno6ffnungen in der Kristallstruktur von ALF sind gerade grof3 genug, um CO2-Molekiile
(kinetischer Durchmesser ~3,3 A) passieren zu lassen, wéhrend gréRere N2-Molekiile (~3,64
A) effektiv blockiert werden.[8] Dies fiihrt zu einer auRergewoshnlich hohen CO2/N2-Selektivitét.

[5]L8]

Ein wesentlicher Vorteil von ALF ist seine einfache und kostenginstige Synthese aus leicht
verfigbaren Chemikalien.[10][11] Zudem ist das Material stabil gegentber den in Rauchgasen
vorkommenden Schadstoffen wie Schwefeldioxid (SO2) und Stickoxiden (NO).[5][8] Die
Regeneration, also die Freisetzung des eingefangenen CO2, kann bei relativ milden
Temperaturen um 80 °C erfolgen, was den Energiebedarf des Prozesses senkt.[5] Eine
Herausforderung bei ALF ist jedoch seine Empfindlichkeit gegentber Feuchtigkeit,
insbesondere bei erhdhten Temperaturen, was eine Vortrocknung des Gasstroms erforderlich
machen kann.[5][10]

Zeolithe (13X und 5A):

Zeolithe sind kristalline Alumosilikate, die seit langem als Adsorbentien in industriellen
Trennprozessen eingesetzt werden.[9] Ihre Fahigkeit zur CO2-Abscheidung beruht auf der
Physisorption, bei der CO2-Molekiile aufgrund ihres hohen Quadrupolmoments starke
elektrostatische Wechselwirkungen mit den Kationen im Zeolithgerust eingehen.[8] Dies fuhrt
zu einer bevorzugten Adsorption von CO2 gegenuber weniger polaren Molekilen wie N2.[8]

Zeolithe vom Typ 13X und 5A weisen gute CO2-Adsorptionskapazitaten auf.[2][3][12] Sie sind
thermisch und chemisch sehr stabil, was ihnen eine lange Lebensdauer in industriellen
Anwendungen verleiht. Die Regeneration von Zeolithen erfordert jedoch in der Regel héhere
Temperaturen als bei ALF, was mit einem hoheren Energieverbrauch verbunden ist.[6]
Konventionelle thermische Regeneration findet oft bei Temperaturen um 350 °C statt, obwohl
neuere Ansatze wie die Mikrowellen-assistierte Regeneration den Energiebedarf potenziell
senken kdnnen.[6][13] Die Leistung von Zeolithen kann durch die Anwesenheit von Wasser im
Gasstrom beeintrachtigt werden, da Wassermolekile ebenfalls stark an die aktiven Zentren
binden.

Fazit
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Sowohl Aluminiumformiat als auch Zeolithe zeigen vielversprechende Eigenschaften fur die
CO2-Abscheidung, weisen jedoch unterschiedliche Starken und Schwachen auf.

Aluminiumformiat besticht durch seine aul3ergewdhnlich hohe Selektivitat, die auf einem
einzigartigen GroRenausschlussmechanismus beruht, sowie durch seine kostengiinstige
Herstellung und die energieeffiziente Regeneration bei niedrigen Temperaturen. Seine
Feuchtigkeitsempfindlichkeit bei hbheren Temperaturen stellt jedoch eine Einschréankung dar.

Zeolithe sind bewahrte, robuste und stabile Materialien mit guten Adsorptionskapazitaten. lhre
breite Verfluigbarkeit und nachgewiesene Langlebigkeit sind klare Vorteile. Der hohere
Energiebedarf fir die Regeneration ist jedoch ein wesentlicher Nachteil im Vergleich zu ALF.

Die Wahl des optimalen Materials hangt letztendlich von den spezifischen Anforderungen des
jeweiligen CO2-Abscheidungsprozesses ab, einschliel3lich der Zusammensetzung des
Gasstroms, der Betriebstemperatur und der wirtschaftlichen Rahmenbedingungen. Die hier
prasentierten Daten und Analysen bieten eine solide Grundlage fir eine fundierte
Materialauswahl in diesem kritischen Bereich der Umwelttechnologie.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubs.rsc.org/en/content/getauthorversionpdf/d0ta09944a
https://pubs.acs.org/doi/10.1021/acsaem.2c03605
https://www.mdpi.com/2227-9717/12/8/1547
https://www.semanticscholar.org/paper/Dynamic-column-breakthrough-experiments-for-of-and-Wilkins-Rajendran/4b2bd8a1c87d589cad4eb356d757db251d13bb84
https://www.semanticscholar.org/paper/Dynamic-column-breakthrough-experiments-for-of-and-Wilkins-Rajendran/4b2bd8a1c87d589cad4eb356d757db251d13bb84
https://pubs.acs.org/doi/pdf/10.1021/je950178e
https://www.researchgate.net/publication/264144492_Ambient_CO2_Adsorption_and_Regeneration_Performance_of_Zeolite_and_Activated_Carbon
https://zeotox.com/2025/07/14/investigation-of-microwave-assisted-regeneration-of-zeolite-13x-for-efficient-co2-capture-from-air-a-comparative-study-with-conventional-heating-methods/
https://www.benchchem.com/product/b15289006#performance-of-aluminiumformiat-versus-zeolites-for-co2-separation
https://www.benchchem.com/product/b15289006#performance-of-aluminiumformiat-versus-zeolites-for-co2-separation
https://www.benchchem.com/product/b15289006#performance-of-aluminiumformiat-versus-zeolites-for-co2-separation
https://www.benchchem.com/product/b15289006#performance-of-aluminiumformiat-versus-zeolites-for-co2-separation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15289006?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

